Cas no 2241594-39-6 ((2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL DIHYDROCHLORIDE)

• Product Name: (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL DIHYDROCHLORIDE
• CAS No: 2241594-39-6
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD31568144
• CID: 5184443
• PubChem ID: 145708594
• Update Time: 2026-03-05

(2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL DIHYDROCHLORIDE
• (R)-2-Amino-2-pyridin-4-yl-ethanol dihydrochloride
• (R)-2-Amino-2-(pyridin-4-yl)ethan-1-ol dihydrochloride
• (R)-2-AMINO-2-(PYRIDIN-4-YL)ETHAN-1-OL 2HCL
• (2R)-2-amino-2-(pyridin-4-yl)ethanol dihydrochloride
• CS-0135378
• (2R)-2-amino-2-pyridin-4-ylethanol;dihydrochloride
• (2R)-2-AMINO-2-(4- PYRIDYL)ETHAN-1-OL DIHYDROCHLORIDE
• (R)-2-Amino-2-(pyridin-4-yl)ethanol dihydrochloride
• 2241594-39-6
• (R)-2-AMINO-2-(PYRIDIN-4-YL)ETHAN-1-OL2HCL
• (2R)-2-amino-2-(pyridin-4-yl)ethan-1-ol dihydrochloride
• Y11463
• MFCD31568144

• MDL： MFCD31568144
• Inchi： 1S/C7H10N2O.ClH/c8-7(5-10)6-1-3-9-4-2-6;/h1-4,7,10H,5,8H2;1H/t7-;/m0./s1
• InChI Key： WHPNRTQALOTCDL-FJXQXJEOSA-N
• SMILES： [C@H](C1=CC=NC=C1)(N)CO.Cl

Computed Properties

• Exact Mass: 210.0326684g/mol
• Monoisotopic Mass: 210.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL DIHYDROCHLORIDE

Introduction to (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL Dihydrochloride (CAS No. 2241594-39-6)

(2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL Dihydrochloride, with the CAS number 2241594-39-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in medicinal chemistry. The structural features of this molecule, particularly its chiral center and pyridyl moiety, contribute to its unique chemical and pharmacological properties.

The< strong> (2R)-configuration at the amino group is crucial for its biological activity, as enantiomeric purity plays a critical role in the efficacy and safety of pharmaceutical compounds. The presence of the< strong> 4-pyridyl substituent enhances the compound's solubility and interaction with biological targets, which are essential factors in drug design. This compound has been studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL Dihydrochloride has emerged as a promising candidate due to its ability to modulate key enzymes and receptors involved in disease mechanisms. For instance, studies have shown that this compound may interact with< strong> serine proteases, which are implicated in several pathological processes. The< strong> pyridyl moiety serves as a key pharmacophore, facilitating binding to these targets with high affinity.

The synthesis of< strong> (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL Dihydrochloride involves multi-step organic reactions, including chiral resolution and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The dihydrochloride salt form enhances the stability and bioavailability of the compound, making it more suitable for further preclinical and clinical studies.

Recent research has highlighted the potential of< strong> (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL Dihydrochloride in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can inhibit the activity of enzymes like< strong> beta-secretase, which is involved in the formation of amyloid plaques characteristic of Alzheimer's disease. Additionally, its interaction with< strong> dopamine receptors suggests its potential role in managing symptoms associated with Parkinson's disease.

The pharmacokinetic properties of< strong> (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL Dihydrochloride have also been extensively studied. Its absorption, distribution, metabolism, and excretion (ADME) profiles indicate that it may have a favorable pharmacokinetic profile for therapeutic use. The compound exhibits moderate solubility in water and lipids, which allows for diverse administration routes, including oral and intravenous delivery. These characteristics make it an attractive candidate for further development into a drug candidate.

In conclusion, (2R)-2-AMINO-2-(4-PYRIDYL)ETHAN-1-OL Dihydrochloride (CAS No. 2241594-39-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its biological activity, make it a valuable asset in drug discovery efforts. Further research is warranted to fully elucidate its therapeutic potential and to optimize its pharmacological properties for clinical use.